Cas no 91562-27-5 (2-(But-3-en-1-yl)-N,N-dimethylaniline)

• Product Name: 2-(But-3-en-1-yl)-N,N-dimethylaniline
• CAS No: 91562-27-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 1095134
• PubChem ID: 13550779
• Update Time: 2025-05-21

2-(But-3-en-1-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(But-3-en-1-yl)-N,N-dimethylaniline
• 91562-27-5
• 2-but-3-enyl-N,N-dimethylaniline

• Inchi： 1S/C12H17N/c1-4-5-8-11-9-6-7-10-12(11)13(2)3/h4,6-7,9-10H,1,5,8H2,2-3H3
• InChI Key： UWBAOZKJXLZDCL-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=CC=1CCC=C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(But-3-en-1-yl)-N,N-dimethylaniline

2-(But-3-en-1-yl)-N,N-dimethylaniline: A Comprehensive Overview

2-(But-3-en-1-yl)-N,N-dimethylaniline, also known by its CAS number CAS No. 91562-27-5, is a versatile organic compound with significant applications in various fields. This compound, classified as an aromatic amine derivative, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a central aniline moiety substituted with a dimethylamino group and a butenyl chain, which imparts it with distinctive reactivity and functionality.

The synthesis of 2-(But-3-en-1-yl)-N,N-dimethylaniline typically involves a combination of nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint associated with traditional manufacturing processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, making this compound more accessible for industrial applications.

In terms of chemical properties, CAS No. 91562-27-5 exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while being poorly soluble in water. Its thermal stability is remarkable, with a decomposition temperature exceeding 200°C under standard conditions. These characteristics make it suitable for use in high-temperature processes and formulations where stability is crucial.

The biological activity of 2-(But-3-en-1-yl)-N,N-dimethylaniline has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, this compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. Ongoing clinical trials are evaluating its efficacy and safety profile for therapeutic applications.

In the agricultural sector, CAS No. 91562-27-5 has been investigated as a potential lead compound for developing novel pesticides. Its ability to inhibit key enzymes involved in insect metabolism makes it a promising candidate for pest control solutions that are both effective and environmentally friendly. Researchers are also exploring its role as a plant growth regulator, capable of enhancing crop resilience against abiotic stressors such as drought and salinity.

The material science community has taken interest in the polymerization properties of 2-(But-3-en-1-yl)-N,N-dimethylaniline. Recent studies have highlighted its potential as a monomer for synthesizing advanced polymeric materials with tailored mechanical and electronic properties. These polymers exhibit improved conductivity and thermal stability, making them suitable for applications in flexible electronics and energy storage devices.

In conclusion, CAS No. 91562-27-5, or 2-(But-3-en-1-yldimethylaminoaniline, stands at the forefront of chemical innovation due to its diverse applications and promising research outcomes. As scientific understanding of this compound continues to evolve, it is anticipated that new breakthroughs will further expand its utility across various industries.